Cas no 1256806-73-1 (2-bromo-5-fluoro-3-methoxypyridine)

• Product Name: 2-bromo-5-fluoro-3-methoxypyridine
• CAS No: 1256806-73-1
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• MDL: MFCD18257626
• CID: 2621071
• PubChem ID: 118989445
• Update Time: 2025-11-02

2-bromo-5-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-fluoro-3-methoxypyridine
• DB-203136
• 1256806-73-1
• MFCD18257626
• D76819
• SB21504
• BS-49794
• CS-0108564

• MDL： MFCD18257626
• Inchi： 1S/C6H5BrFNO/c1-10-5-2-4(8)3-9-6(5)7/h2-3H,1H3
• InChI Key： QHKXGGDBYFFAHE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)F)OC

Computed Properties

• Exact Mass: 204.95385g/mol
• Monoisotopic Mass: 204.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-bromo-5-fluoro-3-methoxypyridine

Comprehensive Guide to 2-Bromo-5-Fluoro-3-Methoxypyridine (CAS No. 1256806-73-1): Properties, Applications, and Market Insights

2-Bromo-5-fluoro-3-methoxypyridine (CAS No. 1256806-73-1) is a halogenated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and fluorine substitutions, serves as a versatile building block in organic synthesis. Its molecular formula is C₆H₅BrFNO, with a molecular weight of 206.01 g/mol. The presence of both electron-withdrawing (bromo and fluoro) and electron-donating (methoxy) groups makes it particularly valuable for designing complex molecules.

The growing demand for fluorinated pyridines in drug discovery has positioned 2-bromo-5-fluoro-3-methoxypyridine as a key intermediate. Researchers frequently search for "CAS 1256806-73-1 suppliers" or "2-bromo-5-fluoro-3-methoxypyridine synthesis," reflecting its industrial relevance. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with global trends in targeted cancer therapies and infectious disease research.

From a chemical perspective, this compound exhibits moderate solubility in organic solvents like dichloromethane and tetrahydrofuran, while being less soluble in water. Its melting point ranges between 45-50°C, and it typically appears as a white to off-white crystalline powder. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for quality control, ensuring purity levels >98% for most research applications.

In the pharmaceutical sector, 2-bromo-5-fluoro-3-methoxypyridine serves as a precursor for PET radiotracers used in neurological imaging. This application has surged due to increased interest in Alzheimer's disease diagnostics, answering frequent search queries about "pyridine derivatives in medical imaging." Additionally, its structural motif appears in several FDA-approved drugs, particularly those targeting tyrosine kinase pathways.

The agrochemical industry utilizes this compound in developing novel crop protection agents. Its halogenated pyridine core contributes to the bioactivity of pesticides against resistant insect populations, addressing the growing concern of "pesticide resistance management" in modern agriculture. Manufacturers often optimize synthetic routes to improve yield and reduce byproducts, responding to market demands for cost-effective intermediates.

From a regulatory standpoint, 2-bromo-5-fluoro-3-methoxypyridine requires standard laboratory handling precautions. While not classified as hazardous under GHS criteria, proper PPE (personal protective equipment) including gloves and safety goggles is recommended during manipulation. Storage conditions typically involve ambient temperatures in tightly sealed containers protected from moisture.

The global market for halogenated pyridine derivatives is projected to grow at 6.2% CAGR through 2030, with 1256806-73-1 occupying a niche segment. Asia-Pacific regions show particular growth potential, driven by expanding pharmaceutical R&D capabilities in India and China. Current price trends reflect fluctuations in bromine raw material costs, prompting research into alternative synthetic methodologies.

Recent patent analyses reveal increasing applications of 2-bromo-5-fluoro-3-methoxypyridine in material science, particularly for organic semiconductors. This emerging use aligns with search trends for "pyridine-based electronic materials" and supports the compound's versatility beyond life sciences. Academic publications demonstrate its utility in cross-coupling reactions, especially Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental to modern medicinal chemistry.

Quality specifications for CAS 1256806-73-1 typically include parameters like residual solvent content (<0.5%), heavy metal limits (<10 ppm), and chromatographic purity. Reputable suppliers provide comprehensive COA (Certificate of Analysis) documentation, addressing the pharmaceutical industry's stringent requirements. Analytical methods development for this compound remains an active research area, particularly for impurity profiling.

Environmental considerations for 2-bromo-5-fluoro-3-methoxypyridine include proper waste disposal through licensed chemical waste handlers. While not classified as persistent, its halogenated nature warrants responsible handling to prevent ecosystem accumulation. Green chemistry approaches are being explored to minimize environmental impact during production, responding to industry shifts toward sustainable manufacturing.

Future research directions for 1256806-73-1 include exploring its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These applications capitalize on its balanced lipophilicity (LogP ~2.1) and hydrogen bonding capacity, properties frequently analyzed in drug design software. The compound's stability under various pH conditions (2-9) further enhances its utility in formulation development.